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Compound of Interest

Compound Name: (Rac)-Nebivolol-d2,15N

Cat. No.: B12376808

Introduction

Nebivolol is a third-generation beta-blocker used for the treatment of hypertension and heart
failure. It is a racemic mixture of d-nebivolol and I-nebivolol. Accurate and reliable quantification
of nebivolol in human plasma is crucial for pharmacokinetic studies, bioequivalence trials, and
therapeutic drug monitoring. This application note describes a sensitive and robust liquid
chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of
nebivolol in human plasma using a stable isotope-labeled internal standard, (Rac)-Nebivolol-
d4.

Principle

The method involves the extraction of nebivolol and the internal standard from human plasma
via protein precipitation or liquid-liquid extraction. The extracted samples are then analyzed by
reverse-phase high-performance liquid chromatography (HPLC) coupled with a tandem mass
spectrometer (MS/MS) operating in the multiple reaction monitoring (MRM) mode. The use of a
stable isotope-labeled internal standard ensures high accuracy and precision by compensating
for matrix effects and variations in sample processing.

Experimental Protocols
Materials and Reagents

o Nebivolol hydrochloride reference standard
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* (Rac)-Nebivolol-d4 (Internal Standard, IS)

o HPLC-grade acetonitrile, methanol, and water

e Formic acid and ammonium acetate (LC-MS grade)
e Human plasma (K2-EDTA as anticoagulant)

» Perchloric acid (for protein precipitation)

o Diethyl ether and dichloromethane (for liquid-liquid extraction)

Instrumentation

e High-Performance Liquid Chromatography (HPLC) system
o Tandem Mass Spectrometer (e.g., MDS Sciex API 4000) with a Turbo-lon spray source[1]

e Analytical column: Waters Symmetry C18 (4.6 x 150 mm, 5 um) or equivalent[1]

Standard Solutions Preparation

e Stock Solutions (1 mg/mL): Prepare stock solutions of nebivolol and (Rac)-Nebivolol-d4 by
dissolving the appropriate amount of each compound in methanol.

o Working Solutions: Prepare serial dilutions of the nebivolol stock solution with a mixture of
acetonitrile and water (1:1, v/v) to create calibration curve standards and quality control (QC)
samples. The internal standard working solution is prepared by diluting the IS stock solution.

Sample Preparation

Two common extraction methods are presented below.
Method 1: Protein Precipitation[2][3]
» Pipette 200 pL of human plasma into a microcentrifuge tube.

e Add 25 pL of the internal standard working solution.
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e Add 400 pL of acetonitrile or 10% perchloric acid to precipitate plasma proteins.[2][3]
e Vortex the mixture for 1 minute.
e Centrifuge at 10,000 rpm for 10 minutes at 4°C.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

o Reconstitute the residue in 200 pL of the mobile phase.

« Inject an aliquot into the LC-MS/MS system.

Method 2: Liquid-Liquid Extraction[1][4][5]

e Pipette 500 pL of human plasma into a glass tube.

e Add 50 pL of the internal standard working solution.

e Add 3 mL of an extraction solvent mixture (e.g., diethyl ether:dichloromethane, 70:30, v/v).[5]
» Vortex for 5 minutes.

o Centrifuge at 4000 rpm for 10 minutes.

o Transfer the upper organic layer to a clean tube and evaporate to dryness.

» Reconstitute the residue in 200 pL of the mobile phase.

« Inject an aliquot into the LC-MS/MS system.

LC-MS/MS Conditions

Liquid Chromatography:
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Parameter Condition
Column Waters Symmetry C18, 4.6 x 150 mm, 5 um[1]
_ Acetonitrile : 0.01% Formic acid in water (60:40,
Mobile Phase
viv)[1]
Flow Rate 0.8 mL/min[1]
Injection Volume 10 pL
Column Temperature Ambient

Run Time

2.0 minutes[1]

Mass Spectrometry:

Parameter

Condition

lonization Mode

Electrospray lonization (ESI), Positive[6]

Scan Type

Multiple Reaction Monitoring (MRM)

Nebivolol Transition

m/z 406.0 -> 151.0[1]

(Rac)-Nebivolol-d4 Transition m/z 410.2 -> 151.0[1][4]
lon Source Temperature 500°C
lon Spray Voltage 5500 V

Quantitative Data Summary

The following tables summarize the validation parameters from published methods for the
guantification of nebivolol in human plasma.

Table 1: Linearity and Sensitivity
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Linearity Range Correlation
LLOQ (pg/mL) . Reference
(pg/mL) Coefficient (r?)
50 - 5000 30 >0.99 [1]
10 - 4000 10 >0.99 [4]
20 - 6000 20 >0.99 [6]
50 - 10,000 50 >0.99 [5]
25 - 2500 25 >0.99 [7]
Table 2: Precision and Accuracy
Within- Between- Within- Between-
Concentrati Batch Batch Batch Batch
. o Reference
on Level Precision Precision Accuracy Accuracy
(%RSD) (%RSD) (%) (%)
LLOQ, LQC, 87.00 - 87.00 -
0.33-8.67 0.33-8.67 [1]
MQC, HQC 100.40 100.40
LLOQ, LQC,
0.7-8.2 0.7-82 N/A N/A [4]
MQC, HQC
LLOQ, LQC,
<15 <15 85 - 115 85 - 115 [6]
MQC, HQC
LLOQ, LQC,
QLR <10 <10 <10 <10 [5]
MQC, HQC
Table 3: Recovery and Stability
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Parameter Result Reference
Mean Recovery (Nebivolol) 67.67% [1]
Mean Recovery (IS) 68.74% [1]
Mean Recovery (Nebivolol) 87.71% [4]
Mean Recovery (IS) 84.97% [4]

Freeze-Thaw Stability

Stable for at least 3 cycles

[11(51(7]

Bench-Top Stability

Stable for at least 4 hours at

room temperature

[7]

Long-Term Stability

Stable at -20°C

[8]

Visualizations

Click to download full resolution via product page

Caption: Experimental workflow for the quantification of nebivolol in human plasma.
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Caption: Logical relationship of bioanalytical method validation parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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